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Compound of Interest

Compound Name: (R,R)-Traxoprodil
Cat. No.: B15250138
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R,R)-Traxoprodil (also known as CP-101,606) is a potent and selective antagonist of the N-
methyl-D-aspartate (NMDA) receptor, with high affinity for the NR2B subunit.[1][2][3] It has
been investigated for its neuroprotective, analgesic, anti-Parkinsonian, and rapid-acting
antidepressant effects.[2] Proper preparation of stock solutions is critical for ensuring the
accuracy and reproducibility of experimental results. This document provides detailed protocols
for the preparation, storage, and handling of (R,R)-Traxoprodil solutions for both in vitro and in
vivo applications.

Physicochemical Properties
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Property Value Reference
Molecular Formula C20H25NO3 [415]
Molecular Weight 327.42 g/mol [41[5]
Appearance Solid N/A

CAS Number 134234-12-1 [2][5]

Solubility Data

(R,R)-Traxoprodil exhibits different solubility profiles in various solvents. The choice of solvent
is critical and depends on the intended experimental application.

Solvent Maximum Solubility Notes

Sonication or gentle heating
may be required to fully
dissolve the compound. Use
62.5 mg/mL (approx. 190.89
DMSO M) freshly opened, anhydrous
m
DMSO as the compound's
solubility can be affected by

moisture.[1][6]

< 0.1 mg/mL (practicall
Water < 0.1 mg/mt. (practically [1][6]
insoluble)

Used for creating a uniform
) ) ) o suspension for intraperitoneal
1% Tween 80 in Saline Suspension (for in vivo use) ) o o )
(i.p.) administration in animal

models.[7][8]

Note: The mesylate salt of Traxoprodil (CP-101,606 mesylate) is reported to be water-soluble.

[4]

Experimental Protocols
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Protocol for Preparing a High-Concentration DMSO
Stock Solution (for in vitro use)

This protocol describes the preparation of a 50 mM stock solution in DMSO.
Materials:

e (R,R)-Traxoprodil powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

 Ultrasonic bath

Procedure:

e Weighing: Accurately weigh the desired amount of (R,R)-Traxoprodil powder using an
analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh 16.37 mg
of the compound (Molecular Weight = 327.42).

¢ Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
powder.

¢ Dissolution: Vortex the mixture thoroughly. If the compound does not fully dissolve, use an
ultrasonic bath for 5-10 minutes to aid dissolution.[1][6] Gentle warming can also be applied
if necessary. Ensure the final solution is clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]
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Stock Solution Preparation Table (for DMSO):

Target
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.327 mg 1.637 mg 3.274 mg
5 mM 1.637 mg 8.185 mg 16.37 mg
10 mM 3.274 mg 16.37 mg 32.74 mg
50 mM 16.37 mg 81.85 mg 163.7 mg

Protocol for Preparing a Suspension for in vivo
Administration

This protocol is adapted from studies using mouse models where (R,R)-Traxoprodil was
administered intraperitoneally.[7][8]

Materials:

e (R,R)-Traxoprodil powder
e Tween 80

» Sterile 0.9% Saline
 Sterile conical tube

» Vortex mixer

e Sonicator (probe or bath)
Procedure:

¢ Vehicle Preparation: Prepare the vehicle by creating a 1% Tween 80 solution in sterile 0.9%
saline. For example, add 100 pL of Tween 80 to 9.9 mL of sterile saline.
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» Weighing: Weigh the required amount of (R,R)-Traxoprodil for the desired final
concentration and total volume. Doses in animal studies often range from 5 to 40 mg/kg.[7]
[8] The final concentration will depend on the dosing volume (e.g., 10 mL/kg).

e Suspension: Add a small amount of the 1% Tween 80 vehicle to the (R,R)-Traxoprodil
powder to create a paste. Gradually add the remaining vehicle while continuously vortexing
to ensure a homogenous suspension.

o Homogenization: Use a sonicator to further homogenize the suspension and reduce particle

size.

o Administration: This suspension should be prepared fresh immediately prior to administration
to ensure uniformity.[7] Vortex the suspension again just before drawing it into the syringe for
injection.

Mechanism of Action and Signaling Pathway

(R,R)-Traxoprodil selectively inhibits the NR2B subunit of the NMDA receptor.[9] This action is
believed to underpin its therapeutic effects. In the context of depression, blocking NR2B-
containing NMDA receptors is thought to initiate downstream signaling cascades that promote
neurogenesis and synaptic plasticity. One proposed mechanism involves the activation of the
Brain-Derived Neurotrophic Factor (BDNF) pathway. Inhibition of NR2B receptors leads to
increased expression of BDNF, which in turn activates signaling pathways such as ERK/CREB
and AKT/FOXO, ultimately leading to rapid antidepressant effects.[3][8][9]
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Caption: Signaling pathway of (R,R)-Traxoprodil.

Safety and Handling

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling the compound.

+ Handle the powder in a well-ventilated area or a chemical fume hood.

+ Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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